Cas no 51285-07-5 (PYRAZINE, (5-METHYL-1,2,4-OXADIAZOL-3-YL)-)

PYRAZINE, (5-METHYL-1,2,4-OXADIAZOL-3-YL)- structure
51285-07-5 structure
Product Name:PYRAZINE, (5-METHYL-1,2,4-OXADIAZOL-3-YL)-
CAS No:51285-07-5
MF:C7H6N4O
MW:162.148740291595
CID:3513622
PubChem ID:13715707
Update Time:2025-04-21

PYRAZINE, (5-METHYL-1,2,4-OXADIAZOL-3-YL)- Chemical and Physical Properties

Names and Identifiers

    • PYRAZINE, (5-METHYL-1,2,4-OXADIAZOL-3-YL)-
    • 3-(2-Pyrazinyl)-5-methyl-1,2,4-oxadiazole
    • Pyrazine, 2-(5-methyl-1,2,4-oxadiazol-3-yl)-
    • 5-methyl-3-pyrazin-2-yl-1,2,4-oxadiazole
    • 2-(5-methyl-1,2,4-oxadiazol-3-yl)pyrazine
    • 5-Methyl-3-(pyrazin-2-yl)-1,2,4-oxadiazole
    • 51285-07-5
    • SCHEMBL9965991
    • MDL: MFCD05722331
    • Inchi: 1S/C7H6N4O/c1-5-10-7(11-12-5)6-4-8-2-3-9-6/h2-4H,1H3
    • InChI Key: GCXJRZUFTMTXIA-UHFFFAOYSA-N
    • SMILES: C1(C2N=C(C)ON=2)=NC=CN=C1

Computed Properties

  • Exact Mass: 162.05416083Da
  • Monoisotopic Mass: 162.05416083Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 64.7Ų

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